Cas no 30389-86-7 (Benzenemethanamine,N,N-bis(2-chloroethyl)-3-methyl-)

• Product Name: Benzenemethanamine,N,N-bis(2-chloroethyl)-3-methyl-
• CAS No: 30389-86-7
• MF: C₁₂H₁₇Cl₂N
• MW: 246.176081418991
• CID: 311970
• PubChem ID: 35326
• Update Time: 2025-04-19

Benzenemethanamine,N,N-bis(2-chloroethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N,N-bis(2-chloroethyl)-3-methyl-
• 30389-86-7
• m-Methyl-dcba
• UNII-O1MT3U3F0J
• N,N-BIS(2-CHLOROETHYL)-3-METHYLBENZENEMETHANAMINE
• DTXSID40952731
• N,N-Bis(2-chloroethyl)-3-methylbenzylamine
• BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-m-METHYL-
• 2-Chloro-N-(2-chloroethyl)-N-[(3-methylphenyl)methyl]ethan-1-amine
• Benzenemethanamine, N,N-bis(2-chloroethyl)-3-methyl-
• m-Methyl-di-(2-chloroethyl)-benzylamine
• 2-chloro-N-(2-chloroethyl)-N-(3-methylbenzyl)ethanamine
• N,N-Bis(2-chloroethyl)-m-methylbenzylamine
• O1MT3U3F0J
• NCIOpen2_002918
• M-METHYL-BIS(2-CHLOROETHYL)BENZYLAMINE
• BIS(2-CHLOROETHYL)-3-METHYLBENZYLAMINE, N,N-
• BRN 2694185
• 1,3-Xylyl-di-(2-chloroethyl)amine

• Inchi： 1S/C12H17Cl2N/c1-11-3-2-4-12(9-11)10-15(7-5-13)8-6-14/h2-4,9H,5-8,10H2,1H3
• InChI Key： VCTFEDTUWMGTOA-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 281.05
• Monoisotopic Mass: 281.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.128
• Boiling Point: 263.2°Cat760mmHg
• Flash Point: 113°C